Cas no 200509-17-7 (N-(4-bromo-2-methyl-6-nitrophenyl)acetamide)

• Product Name: N-(4-bromo-2-methyl-6-nitrophenyl)acetamide
• CAS No: 200509-17-7
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 4710426
• PubChem ID: 45918736
• Update Time: 2025-10-11

N-(4-bromo-2-methyl-6-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 200509-17-7
• N-(4-bromo-2-methyl-6-nitrophenyl)acetamide
• SCHEMBL1632654
• AKOS000430191
• HLRRAZZUDDILGU-UHFFFAOYSA-N

• Inchi： 1S/C9H9BrN2O3/c1-5-3-7(10)4-8(12(14)15)9(5)11-6(2)13/h3-4H,1-2H3,(H,11,13)
• InChI Key： HLRRAZZUDDILGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-bromo-2-methyl-6-nitrophenyl)acetamide

N-(4-bromo-2-methyl-6-nitrophenyl)acetamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(4-bromo-2-methyl-6-nitrophenyl)acetamide (CAS No. 200509-17-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bromo, methyl, and nitro substituents, offers a rich platform for the development of novel pharmaceuticals and the exploration of new biological activities.

The chemical structure of N-(4-bromo-2-methyl-6-nitrophenyl)acetamide is composed of an acetamide group attached to a substituted phenyl ring. The presence of the bromo, methyl, and nitro groups imparts specific electronic and steric properties that can influence its interactions with biological targets. These substituents are known to modulate the compound's solubility, lipophilicity, and reactivity, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of N-(4-bromo-2-methyl-6-nitrophenyl)acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The nitro group, in particular, is believed to play a crucial role in mediating these effects by modulating key signaling pathways involved in inflammation.

In addition to its anti-inflammatory activity, N-(4-bromo-2-methyl-6-nitrophenyl)acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action is thought to involve the induction of apoptosis through the activation of specific caspases and the disruption of mitochondrial function.

The bromo substituent in N-(4-bromo-2-methyl-6-nitrophenyl)acetamide is another key feature that contributes to its biological activity. Bromine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This makes N-(4-bromo-2-methyl-6-nitrophenyl)acetamide a promising candidate for further development as a drug lead.

The methyl group in the structure also plays a significant role in the compound's overall properties. Methyl groups are often used in drug design to improve solubility and reduce toxicity. In the case of N-(4-bromo-2-methyl-6-nitrophenyl)acetamide, the methyl group may help to balance the lipophilic and hydrophilic characteristics of the molecule, thereby enhancing its bioavailability and reducing potential side effects.

Beyond its therapeutic applications, N-(4-bromo-2-methyl-6-nitrophenyl)acetamide has also been studied for its utility as a synthetic intermediate. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the preparation of novel derivatives with enhanced pharmacological profiles.

In conclusion, N-(4-bromo-2-methyl-6-nitrophenyl)acetamide (CAS No. 200509-17-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.